Mn(iii), Fe(iii) and Zn(ii)-serum albumin as innovative multicolour contrast agents for photoacoustic imaging†

Nanoscale Advances Pub Date: 2023-12-24 DOI: 10.1039/D3NA00843F

Abstract

Here we propose innovative photoacoustic imaging (PAI) contrast agents, based on the loading of Mn(III)-, Fe(III)- or Zn(II)-protoporphyrin IX in serum albumin. These systems show different absorption wavelengths, opening the way to multicolor PA imaging. They were characterized in vitro for assessing stability, biocompatibility, and their optical and contrastographic properties. Finally, a proof of concept in vivo study was carried out in breast cancer bearing mice, to evaluate its effectiveness for cancer imaging.

Graphical abstract: Mn(iii), Fe(iii) and Zn(ii)-serum albumin as innovative multicolour contrast agents for photoacoustic imaging
Mn(iii), Fe(iii) and Zn(ii)-serum albumin as innovative multicolour contrast agents for photoacoustic imaging†
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